1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol

• CAS No.: 90381-00-3
• Molecular Formula: C23H34Cl2O
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
• InChI: InChI=1S/C23H34Cl2O/c1-2-3-4-5-17-6-8-18(9-7-17)19-12-14-23(26,15-13-19)20-10-11-21(24)22(25)16-20/h10-11,16-19,26H,2-9,12-15H2,1H3
• InChI Key: ACNLBJVWXMRDII-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2CCC(CC2)(C3=CC(=C(C=C3)Cl)Cl)O

Description

1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol is a synthetic organic compound. It belongs to the class of cyclohexanol derivatives, which are known for their diverse chemical properties and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3,4-dichlorobenzene and 4-pentylcyclohexanone.

Reaction Conditions: The reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the desired chemical transformations.

Purification: After the reaction, the product is purified using techniques such as recrystallization, chromatography, or distillation to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors, automated processes, and stringent quality control measures to ensure consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reducing Agents: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Catalysts: Catalysts like palladium on carbon (Pd/C) or platinum (Pt) may be employed to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol has various scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: The compound may be studied for its biological activity and potential therapeutic effects.

Medicine: Research may explore its potential as a drug candidate or its effects on biological systems.

Industry: The compound may be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. These may include:

Molecular Targets: The compound may bind to receptors, enzymes, or other proteins, modulating their activity.

Pathways: The compound may influence signaling pathways, metabolic processes, or gene expression.

Comparison with Similar Compounds

Similar Compounds

• 1-(3,4-Dichlorophenyl)-4-(4-methylcyclohexyl)cyclohexan-1-ol
• 1-(3,4-Dichlorophenyl)-4-(4-ethylcyclohexyl)cyclohexan-1-ol

Uniqueness

1-(3,4-Dichlorophenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol is unique due to its specific chemical structure, which imparts distinct physical and chemical properties